6-bromo-7-fluoro-2-methyl-1H-quinazolin-4-one

• IUPAC Name: 6-bromo-7-fluoro-2-methyl-1H-quinazolin-4-one
• InChI: InChI=1S/C9H6BrFN2O/c1-4-12-8-3-7(11)6(10)2-5(8)9(14)13-4/h2-3H,1H3,(H,12,13,14)
• InChI Key: OJAGKZMDYTUCHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=O)C2=CC(=C(C=C2N1)F)Br
• Molecular Formula: C9H6BrFN2O
• Molecular Weight: 257.06 g/mol

Description

The compound identified by the Chemical Abstracts Service number 104436809 is a chemical of interest in various scientific fields

Chemical Reactions Analysis

The compound with Chemical Abstracts Service number 104436809 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions may result in the formation of substituted compounds.

Scientific Research Applications

The compound with Chemical Abstracts Service number 104436809 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it may be utilized in studies involving cellular mechanisms and biochemical pathways. In medicine, the compound could be investigated for its potential therapeutic effects and interactions with biological targets. Additionally, in industry, it may be employed in the development of new materials or as a component in specialized products.

Mechanism of Action

The mechanism of action of the compound with Chemical Abstracts Service number 104436809 involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to particular receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the context of its use and the specific biological system being studied.

Comparison with Similar Compounds

When compared to other similar compounds, the compound with Chemical Abstracts Service number 104436809 exhibits unique properties that make it distinct. Similar compounds may include those with comparable chemical structures or functional groups. The uniqueness of this compound lies in its specific reactivity, stability, and potential applications. Some similar compounds may include those used in similar synthetic processes or with analogous biological activities.